3-Benzyl-5-(2-bromo-5-ethoxy-4-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C19H16BrNO4S
• Molecular Weight: 434.3 g/mol
• IUPAC Name: (5Z)-3-benzyl-5-[(2-bromo-5-ethoxy-4-hydroxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C19H16BrNO4S/c1-2-25-16-8-13(14(20)10-15(16)22)9-17-18(23)21(19(24)26-17)11-12-6-4-3-5-7-12/h3-10,22H,2,11H2,1H3/b17-9-
• InChI Key: YMKLKGBCRPINEY-MFOYZWKCSA-N
• Isomeric SMILES: CCOC1=C(C=C(C(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=CC=C3)Br)O
• SMILES: CCOC1=C(C=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=CC=C3)Br)O

Description

3-Benzyl-5-(2-bromo-5-ethoxy-4-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione is a thiazolidinedione derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions in scientific research.

Mechanism of Action

The mechanism of action of 3-Benzyl-5-(2-bromo-5-ethoxy-4-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cell proliferation. It has also been shown to inhibit the activity of various enzymes involved in the progression of cancer and other diseases.
Biochemical and physiological effects:
This compound has been shown to possess various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of various diseases. This compound has also been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

3-Benzyl-5-(2-bromo-5-ethoxy-4-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized using simple methods. It has also been shown to possess potent therapeutic effects in various disease models. However, the limitations of this compound include its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

For the scientific research of 3-Benzyl-5-(2-bromo-5-ethoxy-4-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione include the development of more efficient synthesis methods, the identification of its precise mechanism of action, and the evaluation of its safety and efficacy in clinical trials. This compound also has potential applications in the treatment of other diseases, such as neurodegenerative disorders and autoimmune diseases. Further studies are needed to fully explore the therapeutic potential of this compound.

Synthesis Methods

3-Benzyl-5-(2-bromo-5-ethoxy-4-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione can be synthesized using various methods. The most commonly used method involves the reaction of 4-hydroxybenzaldehyde, 2-bromo-5-ethoxyphenol, and thiazolidine-2,4-dione in the presence of a base such as sodium hydroxide. The reaction mixture is then refluxed for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

3-Benzyl-5-(2-bromo-5-ethoxy-4-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and antitumor properties. This compound has been tested in various in vitro and in vivo models and has shown promising results in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.